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Available Kinetic Data for Reference Amino Alcohols

The table below summarizes atmospheric degradation data for other amino alcohols for which experimental

data is available. Please note that these are not direct alternatives to 1-aminoethanol.

Compound Name
Primary
Oxidant

Rate Constant
(cm³
molecule⁻¹ s⁻¹)

Estimated
Atmospheric
Lifetime

Experimental
Conditions

2-amino-2-methyl-
1-propanol (AMP)
[1]

OH radical ( 2.8 \times
10^{-11} ) (at

300 K)

~10 hours Large chamber
simulation, 300 K

Ethanolamine
(MEA) [2]

Information

not specified

Information not

specified

Information not

specified

Oxidative degradation

study; specific kinetic
data not provided
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The data for AMP comes from a comprehensive study that combined experimental and theoretical methods,

which represents the type of protocol used to determine atmospheric lifetimes [1]:

Experimental Setup: Photo-oxidation experiments were conducted in a large atmospheric simulation
chamber (the 200 m³ EUPHORE chamber). The oxidant concentration (OH radicals) was controlled,

and the decay of the amine was monitored over time.
Analytical Techniques: Gas-phase species were tracked in real-time using high-resolution Proton-
Transfer-Reaction Time-of-Flight Mass Spectrometry (PTR-ToF-MS). Aerosol and particle-phase
products were analyzed using a CHARON (Chemical Analysis of Aerosol ONline) inlet coupled to

a second PTR-ToF-MS and an Aerosol Mass Spectrometer.
Theoretical Calculations: Quantum chemistry calculations were performed (M06-2X/aug-cc-

pVTZ level of theory) to map the reaction pathway. Master equation modeling (using MESMER
software) was then used to simulate the reaction kinetics under atmospheric conditions and confirm

the experimental rate constant.

The diagram below illustrates this integrated experimental and computational workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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